Dihydro-2H-pyran-3(4H)-one

• IUPAC Name: oxan-3-one
• InChI: InChI=1S/C5H8O2/c6-5-2-1-3-7-4-5/h1-4H2
• InChI Key: URUUZIAJVSGYRC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)COC1
• Molecular Formula: C5H8O2
• DSSTOX Substance ID: DTXSID40178015
• Molecular Weight: 100.12 g/mol
• CAS RN: 23462-75-1

Description

Dihydro-2H-pyran-3(4H)-one, also known as DHHP, is a synthetic organic compound of the pyranone family. It is used in laboratory experiments for its wide range of applications in scientific research. DHHP has been found to have biochemical and physiological effects, as well as advantages and limitations for lab experiments.

Scientific Research Applications

Eco-Friendly Synthesis of Heterocyclic Compounds

A study by Brahmachari and Banerjee (2014) described an eco-friendly and efficient method for synthesizing various functionalized 2-amino-3-cyano-4H-pyrans and pyran-annulated heterocycles, using commercially available urea as an organo-catalyst. This method is significant for pharmaceutical research due to the pharmacological interest in these compounds (Brahmachari & Banerjee, 2014).

Green Synthesis Methods

Bhattacharyya et al. (2012) developed a green protocol for synthesizing 4H-pyran scaffolds through a one-pot, multi-component reaction. This method, using nano-structured ZnO as a catalyst, offers an environmentally friendly approach to obtaining a wide range of functionalized compounds (Bhattacharyya et al., 2012).

Formation of Aminoreductones

Knerr, Pischetsrieder, and Severin (1994) investigated the formation of aminoreductones from glucose under Maillard reaction conditions. They found that heating glucose in the presence of primary amines leads to the formation of 5-hydroxy-2-methyl-4-(alkylamino)-2H-pyran-3(6H)-one, highlighting the importance of these reactions in food chemistry (Knerr, Pischetsrieder, & Severin, 1994).

Organometallic Applications

Schlosser and Schneider (1979) explored the metalation of pyrans, including dihydropyridines. Their research provides insights into the behavior of 4H-pyrans towards organometallic reagents, which is critical for developing new synthetic methodologies in organic chemistry (Schlosser & Schneider, 1979).

Cyclization of Alpha, Beta-Unsaturated 1,3-Diketones

MacDonald and Burnell (2009) reported on the cyclization of alpha, beta-unsaturated 1,3-diketones to form 2,3-dihydro-4H-pyran-4-ones. Their findings contribute to the understanding of reactions crucial for synthesizing various organic compounds, particularly in medicinal chemistry (MacDonald & Burnell, 2009).

Homogeneous Catalysis in Water

Khazaei et al. (2015) demonstrated the use of N,2-Dibromo-6-chloro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide as a catalyst for synthesizing 4H-pyran derivatives in water. This research is significant for its application in green chemistry and the synthesis of complex organic compounds (Khazaei et al., 2015).

Mechanism of Action

Target of Action

Dihydro-2H-pyran-3(4H)-one is a chemical compound with a molecular weight of 84.1164

Mode of Action

For instance, it can undergo a titanocene-catalyzed reductive domino reaction .

Biochemical Pathways

It’s known to be involved in the synthesis of substituted pyrans and furans .

Result of Action

It’s known that it can be used to prepare diverse 6-fluoro-3,4-dihydro-2h-pyrans .

Action Environment

It’s known that certain reactions involving this compound can be catalyzed under solvent-free conditions at ambient temperature and atmosphere .

Safety and Hazards

Dihydro-2H-pyran-3(4H)-one is highly flammable and can be ignited under almost all ambient temperature conditions. Inhalation or contact with the material may irritate or burn skin and eyes. Fire may produce irritating, corrosive, and/or toxic gases.

Q & A

Q1: What is a practical and efficient method for synthesizing Dihydro-2H-pyran-3(4H)-one?

A: A practical synthetic procedure utilizes readily available α-ketoglutaric acid as a starting material. This method allows for the preparation of this compound in four steps, achieving a 31% overall yield. []

Q2: Can you elaborate on the significance of this compound as a building block in organic synthesis?

A: this compound serves as a valuable synthon for creating pyran-annulated heterocyclic compounds. These compounds are of significant interest due to their diverse biological activities and potential pharmaceutical applications. []

Q3: Are there any natural products containing the this compound structural motif? If so, can you provide an example and describe how its absolute configuration was determined?

A: Yes, oxocyclonerolidol, a natural product found in the essential oil of Bubonium graveolens, contains the this compound structural motif. Specifically, the (2R,6R)-(+)-6-ethenyl-2,6-dimethyl-2-(4-methylpent-3-en-1-yl)this compound enantiomer is found in this plant. Its absolute configuration was determined by comparing experimental and calculated vibrational circular dichroism (VCD) spectra. []

Q4: Beyond essential oils, have any novel compounds incorporating this compound been synthesized and characterized?

A: Yes, a novel compound incorporating the this compound moiety has been synthesized from a mixture of turmeric, ginger, and fenugreek seeds. This complex molecule, named 2-(5-(3,5-dihydroxy-6-(4-hydroxy-2-(methylperoxyamino)tetrahydro-2H-pyran-3-yloxy)4-phenyltetrahydro-2H-pyran-2-yloxy)-2-(methylperoxyamino)-6-(2,4,5-trihydroxy-6(hydroxymethyl)tetrahydro-2H-pyran-3-yloxy)tetrahydro-2H-pyran-3-yloxy)-5-hydroxy6-methyl-4-(methylperoxyamino)this compound, has been characterized using various spectroscopic techniques, and its molecular structure optimized by MM2 calculations. []